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Compound of Interest

Compound Name: Mephentermine hemisulfate

Cat. No.: B10762615 Get Quote

Essential Safety and Handling Guide for
Mephentermine Hemisulfate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Mephentermine hemisulfate.

The following procedures are designed to ensure a safe laboratory environment and minimize

exposure risk.

Chemical Identification and Properties
Mephentermine hemisulfate is classified as acutely toxic if swallowed.[1][2][3] Understanding

its basic properties is the first step in safe handling.
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Identifier Value Source

Chemical Name
Mephentermine hemisulfate

salt
[2]

CAS Number 1212-72-2 [2]

Molecular Formula C22H36N2O4S [2][3]

Molecular Weight 424.6 g/mol [2][3]

GHS Hazard H301: Toxic if swallowed [1][2][3]

Signal Word Danger [1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to reduce the risk of exposure to hazardous drug aerosols and

residues.[4][5] The type of protective equipment must be selected based on the concentration

and amount of the substance at the specific workplace.[2]
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Protection Type Specification Rationale & Source

Eye/Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

Must conform to EN166 (EU)

or NIOSH (US) standards.[1][2]

Skin Protection

Impervious, lint-free,

disposable gown with a solid

front, long sleeves, and tight-

fitting cuffs.

Gown should be shown to

resist permeability by

hazardous drugs.[2][4][6]

Two pairs of chemotherapy-

tested gloves.

The inner glove should be

worn under the cuff and the

outer glove over the cuff.

Change gloves regularly or if

torn or contaminated.[4][6]

Respiratory Protection

Use a full-face respirator if

exposure limits are exceeded

or if irritation occurs.

A NIOSH-approved respirator

is necessary when engineering

controls are not sufficient to

control exposure.[1]

Standard Operating Procedure: Safe Handling
Adherence to proper handling procedures is crucial to prevent contamination and accidental

exposure.

1. Preparation and Engineering Controls:

Always handle Mephentermine hemisulfate in a designated restricted area, such as a

chemical fume hood or a Class II Biological Safety Cabinet (BSC).[7]

Ensure adequate ventilation is in place to control airborne dust.[1][2]

Before beginning work, wash hands thoroughly and don all required PPE as specified in the

table above.[6]

2. Handling the Compound:
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Avoid the formation of dust and aerosols.[1][2]

Minimize dust generation during weighing and reconstitution.

Do not eat, drink, or smoke in the area where the chemical is handled.[1][2]

3. Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent contamination.[1][2]

Store locked up and away from incompatible materials or foodstuff containers.[1][2]

4. Post-Handling:

Decontaminate all work surfaces after handling is complete.

Properly doff and dispose of all single-use PPE in designated hazardous waste containers.

[4]

Wash hands thoroughly after removing gloves.[6]
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Caption: Workflow for the safe handling of Mephentermine hemisulfate.
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Operational Plan: Spill Response
Immediate and effective management of a spill is critical to minimize contamination and health

risks.[7] This plan outlines the procedural steps for a small spill (less than 5 mL or 5 g).[7] For

larger spills, evacuate the area and contact emergency services.[8]

1. Immediate Actions & Area Control:

Alert all personnel in the immediate area.[7]

Evacuate non-essential personnel and restrict access to the spill zone.[1][8]

If the substance has made contact with skin or eyes, flush the affected area with water for at

least 15 minutes and seek immediate medical attention.[1][8]

2. Spill Containment and Cleanup:

Don appropriate PPE from a designated spill kit, including double gloves, a gown, eye

protection, and a respirator if the spill is a powder or outside a fume hood.[7]

For powders: Gently cover the spill with absorbent pads wetted with water to prevent

aerosolization.[7][9]

For liquids: Cover the spill with absorbent pads from the spill kit.[9][10]

Working from the outside in, clean the area three times with a detergent solution, followed by

a rinse with clean water.[8][10]

3. Waste Collection and Disposal:

Use a scoop to collect any broken glass and place it in a sharps container.[8]

Collect all used absorbent materials, contaminated PPE, and cleaning supplies.[8]

Place all contaminated items into a clearly labeled hazardous waste bag or container.[8][10]

4. Final Steps:
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Notify personnel when the cleanup is complete.[8]

Report the incident according to your institution's protocol.[7]

Restock the chemical spill kit immediately.[7]

Spill Occurs

Alert Personnel &
Restrict Area

Don Full PPE
(from Spill Kit)

Contain Spill
(Cover with Absorbent Pads)

Clean Area 3x with Detergent,
Then Rinse with Water

Collect & Dispose of All
Waste as Hazardous

Report Incident &
Restock Spill Kit

Area Safe

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://riskmanagement.sites.olt.ubc.ca/files/2025/09/CHEM-SWP-004-Hazardous-Drugs-Spill-Clean-Up.pdf
https://riskmanagement.sites.olt.ubc.ca/files/2025/09/CHEM-SWP-004-Hazardous-Drugs-Spill-Clean-Up.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10762615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10762615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

